Cas no 1897451-90-9 (1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-ol)

• Product Name: 1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-ol
• CAS No: 1897451-90-9
• MF: C₉H₉BrClFO
• MW: 267.522564649582
• CID: 6421480
• PubChem ID: 117422435
• Update Time: 2025-06-08

1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-ol
• EN300-1919701
• 1897451-90-9

• Inchi： 1S/C9H9BrClFO/c1-5(13)4-6-7(10)2-3-8(11)9(6)12/h2-3,5,13H,4H2,1H3
• InChI Key： VATGVWGVWVXPSS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1CC(C)O)F)Cl

Computed Properties

• Exact Mass: 265.95093g/mol
• Monoisotopic Mass: 265.95093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-ol

1-(6-Bromo-3-Chloro-2-Fluorophenyl)Propan-2-Ol: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-ol, identified by the CAS number 1897451-90-9, stands out as a significant molecule with diverse applications. This compound, often referred to as 6-bromo-3-chloro-2-fluoroisopropyl alcohol, is a derivative of phenol with a unique substitution pattern that imparts distinctive chemical properties.

The structure of this compound comprises a phenyl ring substituted with bromine, chlorine, and fluorine atoms at positions 6, 3, and 2, respectively. The propan-2-ol group attached to the phenyl ring introduces hydroxyl functionality, which plays a crucial role in its chemical reactivity and biological activity. The presence of multiple halogen atoms (bromine, chlorine, and fluorine) on the aromatic ring makes this compound a valuable substrate for various synthetic transformations.

Recent studies have highlighted the potential of 1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-ol in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors. The halogen substituents on the aromatic ring contribute to its lipophilicity and electronic properties, making it an attractive candidate for modulating pharmacokinetic profiles in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its unique combination of halogen atoms and hydroxyl group makes it suitable for use in polymer synthesis and as a precursor for advanced materials. Recent advancements in catalytic processes have enabled more efficient syntheses of this compound, reducing production costs and enhancing its accessibility for industrial applications.

The synthesis of 1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-ol typically involves multi-step reactions that require precise control over reaction conditions. Key steps often include nucleophilic aromatic substitution, oxidation-reduction processes, and protection-deprotection strategies to achieve the desired stereochemistry and regioselectivity. The use of modern catalysts and green chemistry principles has further improved the sustainability of these synthetic routes.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have shown that its persistence in aquatic environments can be influenced by factors such as pH levels and microbial activity. Efforts are ongoing to develop biodegradation pathways that can mitigate potential ecological impacts associated with its use.

In conclusion, 1-(6-bromo-3-chloro-2-fluorophenyl)propan-2-ol represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation.